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Compound of Interest

Compound Name: GW791343 dihydrochloride

Cat. No.: B529643 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GW791343 is a potent and species-specific allosteric modulator of the P2X7 receptor. It acts as

a negative allosteric modulator of the human P2X7 receptor and a positive allosteric modulator

of the rat P2X7 receptor.[1][2] Accurate preparation of a stock solution is the first critical step for

in vitro and in vivo experiments. These application notes provide a detailed protocol for the

preparation, storage, and handling of GW791343 dihydrochloride stock solutions to ensure

experimental reproducibility and integrity of the compound.

Chemical Properties and Data
A summary of the essential quantitative data for GW791343 dihydrochloride is provided in the

table below. Note that the molecular weight may be cited for the dihydrochloride or

trihydrochloride salt; it is crucial to use the value provided on the manufacturer's certificate of

analysis for accurate molarity calculations.
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Property Value Source

Molecular Formula C20H26Cl2F2N4O [3]

Molecular Weight 483.81 g/mol (trihydrochloride) [1][4]

447.35 g/mol (dihydrochloride) [5]

Solubility (Water) up to 100 mM [1]

Solubility (DMSO) ≥ 2 mg/mL [6]

Appearance White to off-white solid [5]

Storage (Solid) -20°C, desiccated [2]

Storage (Solution)
-20°C for up to 1 month, -80°C

for up to 6 months
[6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GW791343
dihydrochloride in dimethyl sulfoxide (DMSO).

3.1. Materials

GW791343 dihydrochloride powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Optional: Sonicator
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3.2. Procedure

Pre-analysis and Calculation:

Before opening, bring the vial of GW7913443 dihydrochloride to room temperature to

prevent condensation.

Calculate the mass of GW791343 dihydrochloride required to make the desired volume

and concentration of the stock solution. The formula to use is: Mass (mg) = Desired

Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM stock solution (using MW = 483.81 g/mol ):

Mass (mg) = 10 mM x 1 mL x 483.81 g/mol = 4.8381 mg

Weighing the Compound:

Carefully weigh the calculated amount of GW791343 dihydrochloride powder using a

calibrated analytical balance in a fume hood or on a weighing paper.

Transfer the weighed powder to a sterile microcentrifuge tube or vial.

Dissolution:

Add the calculated volume of DMSO to the tube containing the GW791343
dihydrochloride powder.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved. If precipitation is

observed, gentle warming in a water bath or sonication can be used to aid dissolution.[6]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.[2][6]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[6] Ensure the vials are tightly sealed.
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Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for stock solution preparation and a

conceptual representation of GW791343's mechanism of action.
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Caption: Workflow for GW791343 Dihydrochloride Stock Solution Preparation.
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Caption: Mechanism of Action of GW791343 as a P2X7R Allosteric Modulator.

Safety Precautions
GW791343 dihydrochloride is for research use only.

Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses, when handling the compound.

Handle the powder in a fume hood to avoid inhalation.

Consult the Material Safety Data Sheet (MSDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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